Cas no 43088-53-5 (3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 43088-53-5
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• CID: 2857512
• PubChem ID: 4737888
• Update Time: 2025-06-13

3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 43088-53-5
• 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4-one
• CHABJJROHCVHJN-UHFFFAOYSA-N
• AKOS002665157
• SCHEMBL3754164
• TBA08853
• CS-0260921
• 3-Amino-2,6-dimethyl-5-phenyl-3h,4h-thieno[2,3-d]pyrimidin-4-one
• EN300-762866
• STK351203
• 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• MDL： MFCD06254031
• Inchi： 1S/C14H13N3OS/c1-8-11(10-6-4-3-5-7-10)12-13(19-8)16-9(2)17(15)14(12)18/h3-7H,15H2,1-2H3
• InChI Key： CHABJJROHCVHJN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(C)=N2)N)=O)C(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 271.07793322Da
• Monoisotopic Mass: 271.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one

Comprehensive Overview of 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one (CAS No. 43088-53-5)

The compound 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one (CAS No. 43088-53-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique thieno[2,3-d]pyrimidine core structure, combined with functional groups like amino and phenyl, makes it a versatile intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has surged due to their role in developing small-molecule drugs. The compound’s pyrimidine scaffold is structurally analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. This property has led to its exploration in neurodegenerative disease research and anti-inflammatory agents, topics frequently searched in academic and industrial databases. Its CAS No. 43088-53-5 serves as a critical identifier for regulatory documentation and patent filings.

Synthetic routes to 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one often involve multicomponent reactions or cyclization strategies, which are widely discussed in organic chemistry forums. Optimizing yield and purity remains a key challenge, driving searches for green chemistry alternatives or catalytic methods. The compound’s solubility and stability under physiological conditions are also hot topics, as these factors directly impact its applicability in drug formulation.

From a commercial perspective, suppliers of CAS No. 43088-53-5 emphasize its high purity grade (>98%) for research use. Analytical techniques like HPLC and NMR are routinely employed for quality control. The compound’s molecular weight (285.35 g/mol) and logP value are frequently queried by medicinal chemists for ADMET prediction studies, reflecting its relevance in preclinical development pipelines.

Emerging applications of thieno[2,3-d]pyrimidine derivatives extend beyond biomedicine. Materials scientists investigate their photophysical properties for OLEDs or sensor technologies, capitalizing on the conjugated system’s electron-delocalization capabilities. This interdisciplinary appeal positions 3-amino-2,6-dimethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one as a compound of enduring interest across multiple high-growth sectors.